1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3,4-dimethoxyphenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3,4-dimethoxyphenyl)ethanone is a useful research compound. Its molecular formula is C20H22N2O3S and its molecular weight is 370.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Efficient Synthesis of Heterocycles
One notable application involves the efficient, microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles. This process leverages enaminosulfones as versatile building blocks for constructing novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives. These compounds are synthesized through reactions with appropriate aminopyrazoles and aminotriazole under both microwave and thermal reaction conditions, demonstrating the chemical's role in synthesizing complex heterocycles with potential pharmaceutical applications (Darweesh, Mekky, Salman, & Farag, 2016).
Synthesis and Biological Activity of Metal Complexes
Another application is observed in the synthesis of acetate-bridged dinuclear Cu(II) complexes with ferrocene-based benzimidazol ligands. These complexes have been characterized and studied for their spectroscopy, electrochemistry, DFT calculations, and notably, their catecholase activity. This research underscores the compound's utility in developing metal complexes with significant catalytic and biological activities (Karaoğlu, Emirik, Menteşe, Zengin, & Serbest, 2016).
Anticancer Activity
Furthermore, research into benzimidazole scaffolds, utilizing variations of the compound structure, has demonstrated promising anticancer agents. The design and synthesis of substituted compounds under microwave irradiation have led to the identification of novel compounds with notable growth inhibition across various cancer cell lines, highlighting its potential in anticancer drug development (Rashid, Husain, Shaharyar, & Sarafroz, 2014).
Antimicrobial and Antioxidant Activities
Additionally, compounds bearing the chemical structure have been synthesized and evaluated for their antimicrobial activity against a range of pathogens, demonstrating significant antimicrobial properties. This research expands the compound's application into the development of new antimicrobial agents (Desai, Pandya, & Vaja, 2017).
Synthesis of Novel Chemosensors
Moreover, the compound has found application in the synthesis of novel pyrazoline heterocyclic D-π-A chromophores, serving as fluorescent chemosensors for metal ion detection. This signifies its importance in analytical chemistry for the development of sensitive and selective chemosensors for environmental and biological monitoring (Khan, 2020).
Properties
IUPAC Name |
1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3,4-dimethoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3S/c1-24-17-9-8-16(12-18(17)25-2)13-19(23)22-11-10-21-20(22)26-14-15-6-4-3-5-7-15/h3-9,12H,10-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UODAVMYGGUIHQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)N2CCN=C2SCC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.